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Compound Focus: 2,6-Dimethylquinoline

CAS No.: 877-43-0
Cat. No.: S578971

Basic Compound Information

e CAS Number: 877-43-0

e Molecular Formula: C;1H{1N

¢ Molecular Weight: 157.21 - 157.22 g/mol [1] [2] [3]

e Appearance: Light yellow to brown or almost white powder to crystal [1] [3] [4]
e Purity Available: >99.0% (GC) [3]

The following table summarizes key physical properties of 2,6-Dimethylquinoline:

Get Quote

Property Value Reference
Melting Point 57 - 60 °C [3][4]
Boiling Point 267 °C [3]

Recommended Storage Room temp., in cool/dark place (<15°C), under inert gas
Condition to Avoid Air Sensitive

Calculated LogP 2.83-3.044

Safety Data and Handling Guidelines

[3]

[3]

[5] [6]
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Hazard Statements [3]

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H402: Harmful to aquatic life.

Precautionary Measures [3] [4]

¢ Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face shield.
Use a dust mask type N95 (US) and wash skin thoroughly after handling.

¢ Environmental Precautions: Avoid release to the environment.

e Disposal: Dispose of contents/container to an approved waste disposal plant.

Biological Activity & Experimental Use

2,6-Dimethylquinoline is a natural constituent from the roots of Peucedanum praeruptorum and is a known

inhibitor of cytochrome P450 enzymes [1] [4]. This is particularly relevant for drug metabolism studies.

Target Enzyme IC50 Value Biological Context
CYP1A2 3.3 uM Recombinant human enzyme; potent inhibition [1]
CYP2B6 480 uM Recombinant human enzyme; weaker inhibition [1]

Frequently Asked Questions (FAQs)

Q1: How should I store 2,6-Dimethylquinoline, and what is its shelf life?

e Storage: It is recommended to store the solid at room temperature, but in a cool and dark place
(ideally below 15°C). The container should be sealed and stored under an inert gas due to its air-
sensitive nature [3].

e Shelf Life: When stored as a powder under recommended conditions, the shelf life is at least 2 years
at 4°C and 3 years at -20°C [1].

Q2: How do I prepare a stock solution of 2,6-Dimethylquinoline?

¢ Solubility: It is soluble in DMSO at least up to 100 mg/mL (636.05 mM) [1].
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e Preparation: Dissolve the solid in DMSO. The solution should be prepared fresh or aliquoted for
storage. Note that hygroscopic DMSO can impact solubility, so use a newly opened container if
possible [1].

¢ Stock Solution Storage:

o -80°C: Store for up to 6 months.
o -20°C: Store for up to 1 month.
o Avoid repeated freeze-thaw cycles [1].

Q3: What are the critical physical properties I need to know for my experiment?

e The compound is a solid at 20°C with a melting point between 57-60°C [3] [4]. Its estimated boiling
point is 267°C [3]. The vapor pressure at different temperatures can be calculated using the Antoine
equation parameters available on the NIST WebBook [2].

Q4: What safety precautions are essential when handling this compound?

o Always refer to the Safety Data Sheet (SDS) before use. Minimum PPE should include gloves, safety
glasses, and a lab coat. Due to the potential for dust formation, working in a fume hood is advised.
The compound is harmful to aquatic life, so all waste should be collected and disposed of properly [3]

[4].

Troubleshooting Common Issues

Problem Possible Cause Solution

Compound Degradation due to The compound can range from almost white to light

appears exposure to air or light. yellow or brown. Store under inert gas in a dark place as

discolored recommended [1] [3].

Low solubility in  High LogP value First, create a concentrated stock solution in DMSO,

aqueous buffers indicates then dilute into the aqueous buffer. For in vivo studies,
hydrophobicity. use a vehicle like 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline [1] [6].

Unexpected Off-target inhibition, Be aware that while 2,6-Dimethylquinoline is a potent
biological especially at higher CYP1AZ2 inhibitor, it also inhibits CYP2B6 at much
results concentrations. higher concentrations (IC50 480 uM). Use appropriate

controls and concentration ranges [1].
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Experimental Workflow Overview

The diagram below outlines a general workflow for handling and using 2,6-Dimethylquinoline in an

experimental setting.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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